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Compound of Interest

Compound Name: TBAP-001
CAS No.: 1777832-90-2
Cat. No.: B2541119
Get Quote
. J

This guide provides comprehensive, immediate safety and logistical information for
researchers, scientists, and drug development professionals working with TBAP-001. The
following procedures are designed to ensure a safe laboratory environment and minimize
exposure risk when handling this potent RAF kinase inhibitor.

TBAP-001 is a chemical compound intended for laboratory research use only.[1] As with any
potent bioactive molecule, proper handling and disposal are critical to ensure personnel safety
and environmental protection. The information below is synthesized from available safety data
sheets and general best practices for handling kinase inhibitors.

Compound Information and Safety Data Summary

A summary of the key physical, chemical, and safety information for TBAP-001 is provided in
the table below. This data is essential for understanding the compound's properties and
potential hazards.
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Property Value

Chemical Name TBAP-001
Synonyms TBAPOO1

CAS Number 1777832-90-2
Molecular Formula C27H23F2N70s3
Molecular Weight 531.51 g/mol
Appearance Solid

Purity >99%

Solubility Soluble in DMSO

Powder: -20°C for up to 3 years. In solvent:
Storage Temperature
-80°C for up to 1 year.

Based on general kinase inhibitor SDS, specific
Hazard Statements GHS classifications for TBAP-001 should be
confirmed with the supplier's SDS.

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

P261: Avoid breathing

Precautionary Statements _
dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/protective

clothing/eye protection/face protection.

P301+P312: IF SWALLOWED: Call a POISON
CENTER or doctor/physician if you feel unwell.

P302+P352: IF ON SKIN: Wash with plenty of

soap and water.
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P305+P351+P338: IF IN EYES: Rinse
cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing.

P501: Dispose of contents/container to an

approved waste disposal plant.

Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO

This protocol outlines the steps for preparing a 10 mM stock solution of TBAP-001 in DMSO, a
common solvent for this compound.

Materials:

o TBAP-001 solid powder

e Anhydrous/molecular sieve-dried DMSO

« Sterile microcentrifuge tubes or vials

o Calibrated precision balance

o Calibrated micropipettes and sterile tips

o Vortex mixer

e Personal Protective Equipment (PPE) as specified below
Procedure:

o Pre-weighing Preparation: Don all required PPE, including a lab coat, safety glasses with
side shields, and two pairs of nitrile gloves. Perform all weighing and initial dissolution steps
within a certified chemical fume hood.
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» Weighing TBAP-001: Tare a sterile, pre-labeled microcentrifuge tube on a precision balance.
Carefully weigh out the desired amount of TBAP-001. For example, to prepare 1 mL of a 10
mM stock solution, weigh 5.315 mg of TBAP-001.

o Dissolution: Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube
containing the weighed TBAP-001. For a 10 mM solution with 5.315 mg of the compound,
add 1 mL of DMSO.

e Mixing: Tightly cap the tube and vortex thoroughly until the solid is completely dissolved.
Gentle warming in a 37°C water bath can aid dissolution if necessary.

o Storage: Aliguot the stock solution into smaller, single-use volumes to avoid repeated freeze-
thaw cycles. Store the aliquots at -80°C.

Handling and Safety Workflow

The following diagram illustrates the standard workflow for safely handling TBAP-001, from
receipt of the compound to its final disposal. Adherence to this workflow is crucial for
minimizing exposure risk.
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TBAP-001 Handling and Safety Workflow
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Caption: Workflow for the safe handling of TBAP-001.
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Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is mandatory when handling TBAP-001. The
following PPE should be worn at all times in the laboratory when working with this compound.

PPE Category Item Specifications

) Safety glasses with side- Must be worn at all times in the
Eye Protection _
shields or goggles laboratory.

Two pairs of gloves should be

worn, with the outer pair being
Hand Protection Nitrile gloves changed immediately after

handling the compound or if

contamination is suspected.

A buttoned, full-length lab coat

Body Protection Laboratory coat ) )
is required.
Recommended when handling
the powder outside of a
Respiratory Protection N95 respirator or higher certified chemical fume hood

or biological safety cabinet to

prevent inhalation of aerosols.

Note: All disposable PPE should not be reused. Reusable PPE must be properly
decontaminated after each use.

Disposal Plan

Proper disposal of TBAP-001 and all contaminated materials is essential to prevent
environmental contamination and ensure regulatory compliance.

» Liquid Waste: All solutions containing TBAP-001 should be collected in a designated, sealed,
and clearly labeled hazardous waste container. The container should be stored in a
secondary containment vessel in a cool, dry, and well-ventilated area away from
incompatible materials.
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e Solid Waste: All solid waste contaminated with TBAP-001, including empty vials, pipette tips,
gloves, and absorbent paper, must be collected in a designated hazardous waste container.

» Disposal Vendor: All hazardous waste must be disposed of through a licensed and certified
hazardous waste disposal vendor in accordance with local, state, and federal regulations. Do
not dispose of TBAP-001 down the drain or in the regular trash.

By adhering to these safety and handling protocols, researchers can minimize the risks
associated with the use of TBAP-001 and maintain a safe and compliant laboratory
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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